Cas no 1189664-19-4 (ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride)

• Product Name: ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride
• CAS No: 1189664-19-4
• MF: C₁₅H₂₁Cl₂NO₂
• MW: 318.238742589951
• CID: 3158613
• PubChem ID: 44630833
• Update Time: 2025-10-29

ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-benzyl)-piperidine-3-carboxylic acid ethyl ester hydrochloride
• ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride
• 1189664-19-4
• 1-(3-chloro-benzyl)-piperidine-3-carboxylic acid ethyl ester, hydrochloride
• ethyl 1-[(3-chlorophenyl)methyl]piperidine-3-carboxylate;hydrochloride
• AKOS024302090
• Ethyl 1-(3-chlorobenzyl)piperidine-3-carboxylate hydrochloride
• ETHYL 1-[(3-CHLOROPHENYL)METHYL]PIPERIDINE-3-CARBOXYLATE HYDROCHLORIDE
• Ethyl1-(3-chlorobenzyl)piperidine-3-carboxylatehydrochloride
• EN300-1082867
• CS-0299064

• MDL： MFCD04969845
• Inchi： 1S/C15H20ClNO2.ClH/c1-2-19-15(18)13-6-4-8-17(11-13)10-12-5-3-7-14(16)9-12;/h3,5,7,9,13H,2,4,6,8,10-11H2,1H3;1H
• InChI Key： MDTRUQBENVPVAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCCC(C(=O)OCC)C1.Cl

Computed Properties

• Exact Mass: 317.0949343Da
• Monoisotopic Mass: 317.0949343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride

Introduction to Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate Hydrochloride (CAS No. 1189664-19-4)

Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride, with the chemical formula C₁₆H₁₈ClN, is a significant compound in the field of pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl group and an ethyl ester moiety in its structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The CAS number 1189664-19-4 uniquely identifies this compound and distinguishes it from other substances with similar chemical structures. Its hydrochloride salt form enhances its solubility in aqueous solutions, which is a crucial factor for its application in various biochemical assays and drug formulation processes.

In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacological agents. Specifically, compounds containing the piperidine ring have shown promise in the development of treatments for neurological disorders, such as depression and Parkinson's disease. The structural motif of piperidine is known to interact favorably with certain biological targets, leading to the design of novel drugs with improved efficacy and reduced side effects.

The chlorophenyl group in Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride adds another layer of complexity to its pharmacological profile. Chlorophenyl derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties. The combination of these features makes this compound a promising candidate for further investigation in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex piperidine derivatives, including Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride. Modern synthetic routes often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. These synthetic methodologies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The applications of Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride extend beyond basic research. It serves as a key intermediate in the synthesis of more sophisticated pharmaceuticals. For instance, researchers have explored its use in creating analogs that target specific enzymes or receptors involved in neurological disorders. The ability to modify its structure allows for fine-tuning of its biological activity, making it a versatile building block in medicinal chemistry.

In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. Piperidine derivatives can be incorporated into polymers and coatings to enhance their mechanical properties or thermal stability. The unique chemical environment provided by the piperidine ring can influence the behavior of adjacent functional groups, leading to materials with tailored characteristics.

The study of Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride also contributes to our understanding of drug metabolism and pharmacokinetics. By examining how this compound interacts with biological systems, researchers can gain insights into broader principles that govern drug action. This knowledge is essential for optimizing drug formulations and predicting their efficacy in patients.

Future research directions may focus on exploring the therapeutic potential of this compound further. Investigating its interactions with various biological targets could reveal new avenues for treating diseases that are currently difficult to manage. Additionally, studying its pharmacokinetic properties will help in designing better delivery systems that enhance its bioavailability and therapeutic effect.

In conclusion, Ethyl 1-(3-chlorophenyl)methylpiperidine-3-carboxylate hydrochloride (CAS No. 1189664-19-4) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structure and biological activity make it a valuable tool for researchers seeking to develop new treatments and advanced materials. As our understanding of its properties continues to grow, so too will its potential contributions to science and medicine.